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Compound Name: (2-Aminothiazol-4-yl)methanol

Cat. No.: B021201

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Aminothiazol-4-yl)methanol, identified by the CAS number 51307-43-8, is a heterocyclic
organic compound featuring a 2-aminothiazole core functionalized with a hydroxymethyl group
at the 4-position. This molecule belongs to the broader class of 2-aminothiazole derivatives, a
scaffold of significant interest in medicinal chemistry due to its presence in numerous
biologically active compounds and approved pharmaceuticals. The 2-aminothiazole moiety is
recognized as a privileged structure, known for its ability to interact with a wide range of
biological targets. This technical guide provides a comprehensive overview of the chemical and
physical properties of (2-Aminothiazol-4-yl)methanol, detailed experimental protocols for its
synthesis, and a review of the biological activities and signaling pathways associated with the
2-aminothiazole scaffold, with a focus on its relevance in drug discovery and development.

Chemical and Physical Properties

(2-Aminothiazol-4-yl)methanol is a solid at room temperature. A summary of its key chemical
and physical properties is presented in Table 1.

Table 1: Physicochemical Properties of (2-Aminothiazol-4-yl)methanol
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Property Value Reference(s)
CAS Number 51307-43-8 [CymitQuimica]
Molecular Formula C4H6N20S [CymitQuimica]
Molecular Weight 130.17 g/mol [CymitQuimica]
Appearance Solid [CymitQuimica]
Purity Typically =95% [AK Scientific]
2-Amino-4-
Synonyms (hydroxymethyl)thiazole, (2- (CymitQuimica]

amino-1,3-thiazol-4-

yl)methanol

Synthesis of (2-Aminothiazol-4-yl)methanol

The primary synthetic route to (2-Aminothiazol-4-yl)methanol and other 2-aminothiazole
derivatives is the Hantzsch thiazole synthesis.[1][2] This method involves the condensation
reaction between an a-haloketone and a thiourea derivative.

General Hantzsch Thiazole Synthesis

The Hantzsch synthesis is a versatile method for the formation of the thiazole ring. The general
mechanism involves the reaction of an a-halocarbonyl compound with a thioamide. For the
synthesis of 2-aminothiazoles, thiourea is commonly used as the thioamide component.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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